Cas no 1396808-24-4 (4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide)
4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide
- 4-bromo-N-(5-oxopyrrolidin-3-yl)benzenesulfonamide
- F6210-0340
- AKOS024538937
- CHEMBL3439838
- VU0536914-1
- 1396808-24-4
-
- Inchi: 1S/C10H11BrN2O3S/c11-7-1-3-9(4-2-7)17(15,16)13-8-5-10(14)12-6-8/h1-4,8,13H,5-6H2,(H,12,14)
- InChI Key: BJOKYEQXUOFTDM-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)S(NC1CC(NC1)=O)(=O)=O
Computed Properties
- Exact Mass: 317.96738g/mol
- Monoisotopic Mass: 317.96738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 83.6Ų
4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6210-0340-2μmol |
4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide |
1396808-24-4 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6210-0340-5μmol |
4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide |
1396808-24-4 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6210-0340-10μmol |
4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide |
1396808-24-4 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6210-0340-20μmol |
4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide |
1396808-24-4 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6210-0340-1mg |
4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide |
1396808-24-4 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6210-0340-2mg |
4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide |
1396808-24-4 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6210-0340-3mg |
4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide |
1396808-24-4 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6210-0340-4mg |
4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide |
1396808-24-4 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6210-0340-5mg |
4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide |
1396808-24-4 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6210-0340-10mg |
4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide |
1396808-24-4 | 10mg |
$118.5 | 2023-09-09 |
4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide
Comprehensive Overview of 4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide (CAS No. 1396808-24-4)
4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidinone moiety and a bromobenzene sulfonamide group, makes it a valuable intermediate for drug discovery. The compound's CAS No. 1396808-24-4 ensures precise identification in global chemical databases, catering to researchers seeking high-purity reagents for targeted applications.
In recent years, the demand for sulfonamide derivatives has surged due to their role in developing enzyme inhibitors and antimicrobial agents. This compound's 4-bromo substituent enhances its reactivity, enabling selective modifications for structure-activity relationship (SAR) studies. Researchers frequently explore its utility in kinase inhibition and cancer therapeutics, aligning with trending topics like personalized medicine and small-molecule drug design.
The 5-oxopyrrolidin-3-yl segment in this molecule is particularly noteworthy. Pyrrolidinone scaffolds are pivotal in central nervous system (CNS) drug development, addressing conditions such as neurodegenerative diseases—a hot topic in 2024. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further expands its versatility, answering frequent search queries about "modifiable drug intermediates."
From a synthetic chemistry perspective, CAS 1396808-24-4 exemplifies advancements in heterocyclic chemistry. Laboratories prioritize its use for constructing highly functionalized aromatic systems, a trend reflected in publications on green chemistry and atom-efficient synthesis. Its stability under physiological conditions also makes it a candidate for prodrug formulation—a frequently searched term in pharmaceutical forums.
Quality control protocols for this compound emphasize HPLC purity and NMR characterization, addressing industry concerns about batch-to-batch reproducibility. Suppliers often highlight its application in high-throughput screening (HTS), responding to the growing demand for fragment-based drug discovery tools. These attributes position it as a bridge between academic research and industrial-scale production.
Environmental and safety profiles of 4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide adhere to REACH compliance, a critical consideration for European markets. Its low ecotoxicity aligns with the "sustainable chemistry" movement, another trending search keyword. Researchers appreciate its balance between reactivity and handling safety—factors increasingly scrutinized in peer-reviewed journals.
In conclusion, CAS No. 1396808-24-4 represents a convergence of medicinal chemistry innovation and practical applicability. Its dual functionality—as a building block and a biological probe—ensures sustained relevance in evolving fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. As the pharmaceutical industry shifts toward targeted therapies, this compound's modular design offers a template for next-generation therapeutics.
1396808-24-4 (4-bromo-N-(5-oxopyrrolidin-3-yl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)